Cas no 919123-97-0 (3-Butyl-5-propyl-1H-pyrazole)

• Product Name: 3-Butyl-5-propyl-1H-pyrazole
• CAS No: 919123-97-0
• MF: C₁₀H₁₈N₂
• MW: 166.263322353363
• CID: 765356
• Update Time: 2023-08-03

3-Butyl-5-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-butyl-5-propyl-
• 3-butyl-5-propyl-1H-pyrazole
• 3-Butyl-5-propyl-1H-pyrazole

• Inchi： 1S/C10H18N2/c1-3-5-7-10-8-9(6-4-2)11-12-10/h8H,3-7H2,1-2H3,(H,11,12)
• InChI Key： CSEHKUDTQKZRSZ-UHFFFAOYSA-N
• SMILES： N1C(=CC(CCCC)=N1)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 114
• Topological Polar Surface Area: 28.7